1-(2-Bromo-1-fluoroethyl)-4-tert-butylbenzene

• IUPAC Name: 1-(2-bromo-1-fluoroethyl)-4-tert-butylbenzene
• InChI: InChI=1S/C12H16BrF/c1-12(2,3)10-6-4-9(5-7-10)11(14)8-13/h4-7,11H,8H2,1-3H3
• InChI Key: KEYXYBQFIPAOAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(CBr)F
• Molecular Formula: C12H16BrF
• Molecular Weight: 259.16 g/mol

Description

1-(2-Bromo-1-fluoroethyl)-4-tert-butylbenzene, commonly referred to as 1-bromofluoroethyl-4-t-butylbenzene (BFBTB), is a chemical compound that has been widely studied for its potential applications in scientific research. It is a halogenated aromatic compound with a unique structure, consisting of a bromine atom and a fluorine atom attached to a benzene ring. BFBTB has been studied for its potential use in the synthesis of various other compounds, its mechanism of action, and its biochemical and physiological effects.

Scientific Research Applications

Solvent Influence on Aryl Bromides Reactions

The study by Bailey et al. (2006) explores the effect of solvent on the lithium-bromine exchange reactions of aryl bromides, such as 1-bromo-4-tert-butylbenzene. This work indicates how solvent choice can significantly influence the efficiency and outcome of reactions involving similar brominated compounds. It suggests potential applications in the synthesis of lithium-aryl intermediates, important for further organic transformations (Bailey, Luderer, & Jordan, 2006).

Synthesis and Properties of Polyamides

Research by Hsiao et al. (2000) on the synthesis of polyamides from bis(ether-carboxylic acid) derived from 4-tert-butylcatechol demonstrates the utility of tert-butyl-substituted benzene derivatives in polymer chemistry. This study could provide a foundation for using "1-(2-Bromo-1-fluoroethyl)-4-tert-butylbenzene" in the development of new polymeric materials with specific thermal and solubility properties (Hsiao, Yang, & Chen, 2000).

Applications in Organometallic Chemistry

Research on the preparation and properties of sterically protected diphosphene and fluorenylidenephosphine bearing tert-butyl groups by Toyota et al. (2003) illustrates the role of tert-butyl-substituted benzene derivatives in the synthesis of low-coordinate phosphorus compounds. This could hint at potential applications of "1-(2-Bromo-1-fluoroethyl)-4-tert-butylbenzene" in the synthesis of organometallic compounds with unique electronic properties (Toyota, Kawasaki, Nakamura, & Yoshifuji, 2003).

Halogen-Metal Exchange in Aryl Halides

The study by Mongin and Schlosser (1996) on regioselective ortho-lithiation of chloro and bromo substituted fluoroarenes using tert-butoxide activated butyllithium highlights a methodology that could be applicable to "1-(2-Bromo-1-fluoroethyl)-4-tert-butylbenzene" for functionalizing the molecule at specific positions. This research suggests potential pathways for modifying the compound for further chemical synthesis or as intermediates in organic synthesis (Mongin & Schlosser, 1996).